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Abstract
(+)-cis-2-Benzylaminocyclohexanemethanol, a chiral amino alcohol, is a valuable building

block in the field of asymmetric synthesis and medicinal chemistry. Its rigid cis-1,2-disubstituted

cyclohexane framework provides a well-defined stereochemical environment, making it an

important scaffold for the synthesis of chiral ligands and pharmacologically active molecules.

This guide provides a comprehensive analysis of the structural properties of (+)-cis-2-
Benzylaminocyclohexanemethanol, integrating physicochemical data, detailed spectroscopic

analysis (NMR, IR, and Mass Spectrometry), and a thorough examination of its stereochemistry

and conformational preferences. Methodologies for its synthesis and characterization are

presented to provide researchers, scientists, and drug development professionals with a

definitive resource on this versatile chiral compound.
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Chiral 1,2-amino alcohols are privileged structures in organic synthesis, serving as precursors

to a wide array of chiral auxiliaries, ligands, and catalysts.[1][2] Among these, (+)-cis-2-
Benzylaminocyclohexanemethanol, with its defined (1R,2S) absolute configuration, offers a

unique combination of steric bulk and functional handles. The cis relationship between the

benzylamino and hydroxymethyl groups on the cyclohexane ring restricts conformational

flexibility, providing a predictable platform for stereoselective transformations. This guide will

elucidate the key structural features of this molecule, providing a foundational understanding

for its application in synthetic and medicinal chemistry.

Physicochemical Properties
(+)-cis-2-Benzylaminocyclohexanemethanol is typically a white to off-white crystalline

powder at room temperature.[3] Its bifunctional nature, containing both a secondary amine and

a primary alcohol, allows it to act as both a hydrogen bond donor and acceptor, influencing its

solubility and reactivity.

Property Value Source

CAS Number 71581-92-5 [3][4]

Molecular Formula C₁₄H₂₁NO [4]

Molecular Weight 219.32 g/mol [4]

Appearance
White to light yellow crystal

powder
[3]

Stereochemistry (1R,2S) [3]

Stereochemistry and Conformational Analysis
The stereochemical integrity of (+)-cis-2-Benzylaminocyclohexanemethanol is central to its

utility in asymmetric synthesis. The (1R,2S) configuration dictates the spatial arrangement of

the benzylamino and hydroxymethyl substituents on the cyclohexane ring.

Chair Conformations
The cyclohexane ring predominantly exists in a chair conformation to minimize angle and

torsional strain.[5] For a cis-1,2-disubstituted cyclohexane, one substituent must occupy an
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axial position while the other occupies an equatorial position.[2][6] Ring flipping results in the

interconversion of these positions.

Caption: Chair conformations of (+)-cis-2-Benzylaminocyclohexanemethanol.

The equilibrium between these two conformers is dictated by the steric bulk of the substituents.

The benzylamino group is sterically more demanding than the hydroxymethyl group. Therefore,

the conformation where the larger benzylamino group occupies the more spacious equatorial

position is expected to be the more stable and thus the major conformer at equilibrium.[2] This

preference minimizes unfavorable 1,3-diaxial interactions.

Spectroscopic Characterization
Spectroscopic techniques are essential for the structural elucidation and purity assessment of

(+)-cis-2-Benzylaminocyclohexanemethanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy provide detailed information about the connectivity and chemical

environment of the atoms in the molecule.

¹H NMR (Typical, in CDCl₃):

δ 7.20-7.40 ppm (m, 5H): Aromatic protons of the benzyl group.

δ ~3.80 ppm (s, 2H): Methylene protons of the benzyl group (-CH₂-Ph).

δ ~3.50-3.70 ppm (m, 2H): Methylene protons of the hydroxymethyl group (-CH₂-OH).

δ ~2.50-3.00 ppm (m, 2H): Methine protons on the cyclohexane ring (CH-N and CH-CH₂OH).

δ ~1.00-2.00 ppm (m, 8H): Methylene protons of the cyclohexane ring.

Broad singlets: Protons of the -NH and -OH groups, which are exchangeable.

¹³C NMR (Typical, in CDCl₃):

δ ~140 ppm: Quaternary aromatic carbon of the benzyl group.
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δ ~127-129 ppm: Aromatic carbons of the benzyl group.

δ ~65 ppm: Carbon of the hydroxymethyl group (-CH₂-OH).

δ ~60 ppm: Methine carbon attached to the nitrogen (CH-N).

δ ~51 ppm: Methylene carbon of the benzyl group (-CH₂-Ph).

δ ~45 ppm: Methine carbon attached to the hydroxymethyl group (CH-CH₂OH).

δ ~20-35 ppm: Methylene carbons of the cyclohexane ring.

Infrared (IR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule.

Wavenumber (cm⁻¹) Assignment Intensity

~3300-3500 O-H stretch (alcohol) Broad

~3300-3400 N-H stretch (secondary amine) Medium

~3030 C-H stretch (aromatic) Medium

~2850-2930 C-H stretch (aliphatic) Strong

~1450-1500 C=C stretch (aromatic ring) Medium

~1050-1150 C-O stretch (primary alcohol) Strong

~1100-1200 C-N stretch (amine) Medium

~690-770
C-H bend (aromatic out-of-

plane)
Strong

The broad O-H and N-H stretching bands are characteristic of hydrogen bonding.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.
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Under electron ionization (EI), common fragmentation pathways for amino alcohols include

alpha-cleavage and dehydration.[7] For (+)-cis-2-Benzylaminocyclohexanemethanol, key

fragmentation pathways would include:

Alpha-cleavage: Cleavage of the C-C bond adjacent to the nitrogen or oxygen atom.

Loss of the benzyl group to give a fragment corresponding to the

aminocyclohexanemethanol cation.

Cleavage of the bond between C1 and C2 of the cyclohexane ring.

Dehydration: Loss of a water molecule (18 amu) from the molecular ion.

Benzylic cleavage: Formation of the stable benzyl cation (m/z 91).

Synthesis and Reactivity
(+)-cis-2-Benzylaminocyclohexanemethanol is a valuable chiral intermediate, often

synthesized from readily available starting materials.

Synthetic Approach
A common and efficient method for the synthesis of cis-1,2-amino alcohols is the ring-opening

of an epoxide with an amine.[8]

Cyclohexene Oxide

trans-2-(Benzylamino)cyclohexanol

Nucleophilic
Ring Opening

Benzylamine

(+)-cis-2-Benzylaminocyclohexanemethanol

Further
Reaction/

Purification

Click to download full resolution via product page

Caption: Synthetic pathway to 2-Benzylaminocyclohexanemethanol derivatives.

Experimental Protocol: Synthesis of (±)-cis-2-Benzylaminocyclohexanemethanol
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To a solution of cyclohexene oxide in a suitable solvent (e.g., ethanol or isopropanol), add an

equimolar amount of benzylamine.

Heat the reaction mixture at reflux for several hours, monitoring the progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction to room temperature and remove the solvent under

reduced pressure.

The resulting crude product, a mixture of cis and trans isomers, can be purified by column

chromatography on silica gel.

Resolution of the racemic cis-isomer can be achieved using chiral acids to form

diastereomeric salts, which can be separated by fractional crystallization, followed by

basification to liberate the enantiomerically pure (+)-cis-2-
Benzylaminocyclohexanemethanol.

Reactivity and Applications
The bifunctional nature of (+)-cis-2-Benzylaminocyclohexanemethanol allows for a variety of

chemical transformations. The primary alcohol can be oxidized or converted to other functional

groups, while the secondary amine can undergo N-alkylation, acylation, or be used as a

directing group.

Its primary application lies in its role as a chiral ligand in asymmetric catalysis.[9][10]

Coordination of the nitrogen and oxygen atoms to a metal center creates a chiral environment

that can induce high enantioselectivity in a variety of reactions, such as asymmetric reductions,

alkylations, and cycloadditions.

Conclusion
(+)-cis-2-Benzylaminocyclohexanemethanol possesses a well-defined three-dimensional

structure governed by its (1R,2S) stereochemistry and the conformational constraints of the cis-

1,2-disubstituted cyclohexane ring. This in-depth guide has provided a comprehensive

overview of its physicochemical properties, detailed spectroscopic signatures, and a thorough

analysis of its stereochemical and conformational features. The synthetic strategies and an

understanding of its reactivity underscore its importance as a versatile chiral building block in
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modern organic synthesis and drug discovery. The data and protocols presented herein serve

as a valuable resource for researchers leveraging the unique structural attributes of this

important chiral molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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